Cas no 28310-27-2 (Benzoic acid, 2-(1-cyanopentyl)-)

• Product Name: Benzoic acid, 2-(1-cyanopentyl)-
• CAS No: 28310-27-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1434338
• Update Time: 2024-08-15

Benzoic acid, 2-(1-cyanopentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1-cyanopentyl)-

• Inchi： 1S/C13H15NO2/c1-2-3-6-10(9-14)11-7-4-5-8-12(11)13(15)16/h4-5,7-8,10H,2-3,6H2,1H3,(H,15,16)
• InChI Key： HXKPYTZKGVAYSD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(C#N)CCCC

Computed Properties

• Exact Mass: 217.11035

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 382.7±25.0 °C(Predicted)
• PSA: 61.09
• pka: 3.70±0.36(Predicted)